Cas no 1559377-15-9 (tert-butyl 7-(aminomethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: tert-butyl 7-(aminomethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 1559377-15-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5265105
• Update Time: 2026-03-09

tert-butyl 7-(aminomethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(aminomethyl)-3-azabicyclo[4.1.0]heptane-3-car boxylate
• tert-butyl 7-(aminomethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-5-4-8-9(6-13)10(8)7-14/h8-10H,4-7,13H2,1-3H3
• InChI Key： GAMHPDSXORELKD-UHFFFAOYSA-N
• SMILES： C12C(C1CN)CCN(C(OC(C)(C)C)=O)C2

Additional information on tert-butyl 7-(aminomethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate

Comprehensive Overview of tert-butyl 7-(aminomethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 1559377-15-9)

The compound tert-butyl 7-(aminomethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 1559377-15-9) is a structurally unique bicyclic amine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular framework, featuring a 3-azabicyclo[4.1.0]heptane core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of both aminomethyl and tert-butyl carboxylate functional groups enhances its versatility in chemical modifications.

In recent years, the demand for azabicyclic compounds has surged due to their role in addressing modern medical challenges, such as neurodegenerative diseases and antibiotic resistance. The tert-butyl 7-(aminomethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate stands out as a promising candidate, with its rigid bicyclic structure offering improved metabolic stability and binding affinity. This aligns with the growing trend of using scaffold-based drug design to optimize pharmacokinetic properties. Additionally, its synthetic accessibility has made it a focal point in high-throughput screening (HTS) campaigns, where efficiency and reproducibility are paramount.

From a synthetic chemistry perspective, the tert-butyl ester group in this compound serves as a protective moiety, enabling selective deprotection under mild conditions. This feature is highly valued in peptide coupling and solid-phase synthesis, which are critical in producing complex molecules like peptidomimetics. The aminomethyl side chain further allows for derivatization via reductive amination or acylation, expanding its utility in structure-activity relationship (SAR) studies. Such flexibility is why this compound is frequently cited in patents and publications related to small-molecule therapeutics.

Another area of interest is the compound's potential role in green chemistry initiatives. With sustainability becoming a priority, researchers are exploring eco-friendly synthetic routes for tert-butyl 7-(aminomethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate. Catalytic methods, such as photocatalysis and biocatalysis, are being investigated to reduce waste and energy consumption. This aligns with broader industry trends, as evidenced by the rise in searches for green synthesis of heterocycles and sustainable pharmaceutical intermediates.

In the context of computational chemistry, this compound's 3D structure has been modeled extensively to predict its interactions with biological targets. Molecular docking studies suggest high affinity for G-protein-coupled receptors (GPCRs) and ion channels, making it a subject of interest for virtual screening projects. The integration of AI-driven drug discovery tools has further accelerated its exploration, with algorithms identifying novel analogs for optimized bioactivity.

Quality control and analytical characterization of tert-butyl 7-(aminomethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate are also critical topics. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, especially given its use in preclinical studies. Regulatory compliance, such as ICH guidelines, further underscores the need for rigorous testing, a point often highlighted in queries about pharmaceutical intermediate standards.

In summary, tert-butyl 7-(aminomethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 1559377-15-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable synthesis—reflect the evolving priorities of the scientific community. As research continues, this compound is poised to remain a key player in advancing both therapeutic solutions and methodological breakthroughs.